Cas no 1486892-77-6 (1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]-)

4-Chloro-1-[3-(tetrahydro-2-furanyl)propyl]-1H-pyrazol-3-amine is a heterocyclic compound featuring a pyrazole core substituted with an amine group at the 3-position and a chloro group at the 4-position. The 1-position is functionalized with a 3-(tetrahydrofuran-2-yl)propyl chain, enhancing its steric and electronic properties. This structure offers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where pyrazole derivatives are valued for their bioactivity. The tetrahydrofuran moiety may improve solubility and metabolic stability, while the chloro and amine groups provide reactive sites for further derivatization. Its well-defined molecular architecture makes it a useful intermediate for developing targeted compounds with potential biological relevance.
1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]- structure
1486892-77-6 structure
Product Name:1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]-
CAS No:1486892-77-6
MF:C10H16ClN3O
MW:229.706541061401
CID:6491673
Update Time:2025-06-11

1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]-
    • Inchi: 1S/C10H16ClN3O/c11-9-7-14(13-10(9)12)5-1-3-8-4-2-6-15-8/h7-8H,1-6H2,(H2,12,13)
    • InChI Key: INXIQSMVZOXWKN-UHFFFAOYSA-N
    • SMILES: N1(CCCC2CCCO2)C=C(Cl)C(N)=N1

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • Boiling Point: 379.5±22.0 °C(Predicted)
  • pka: 2.05±0.10(Predicted)

1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-804378-1.0g
4-chloro-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine
1486892-77-6 95%
1.0g
$1129.0 2024-05-21
Enamine
EN300-804378-0.05g
4-chloro-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine
1486892-77-6 95%
0.05g
$948.0 2024-05-21
Enamine
EN300-804378-0.1g
4-chloro-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine
1486892-77-6 95%
0.1g
$993.0 2024-05-21
Enamine
EN300-804378-0.25g
4-chloro-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine
1486892-77-6 95%
0.25g
$1038.0 2024-05-21
Enamine
EN300-804378-0.5g
4-chloro-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine
1486892-77-6 95%
0.5g
$1084.0 2024-05-21
Enamine
EN300-804378-2.5g
4-chloro-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine
1486892-77-6 95%
2.5g
$2211.0 2024-05-21
Enamine
EN300-804378-5.0g
4-chloro-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine
1486892-77-6 95%
5.0g
$3273.0 2024-05-21
Enamine
EN300-804378-10.0g
4-chloro-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine
1486892-77-6 95%
10.0g
$4852.0 2024-05-21

Additional information on 1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]-

Research Brief on 1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]- (CAS: 1486892-77-6)

1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]- (CAS: 1486892-77-6) is a pyrazole derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, including a tetrahydrofuran moiety and a chloro-substituted pyrazole ring, is being explored for its biological activity and pharmacological properties. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological evaluation, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 1486892-77-6, with several research groups reporting efficient routes for its preparation. A notable approach involves the multi-step synthesis starting from commercially available precursors, where the tetrahydrofuran-propyl side chain is introduced via a nucleophilic substitution reaction. The chloro-substituted pyrazole core is subsequently functionalized under controlled conditions to yield the target compound. Optimization of these synthetic routes has improved yields and purity, facilitating further biological testing.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]- exhibits promising inhibitory effects against a range of kinase targets. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to modulate kinase activity suggests its potential as a lead molecule for developing novel therapeutics. Further mechanistic studies are underway to elucidate its precise mode of action and selectivity profile.

Additionally, recent pharmacological evaluations have explored the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Early data indicate moderate bioavailability and favorable metabolic stability, which are essential for its development as a drug candidate. However, challenges related to solubility and formulation optimization remain to be addressed to enhance its therapeutic potential.

The potential applications of 1486892-77-6 extend beyond kinase inhibition. Emerging research suggests its utility in targeting other disease-relevant pathways, including those involved in neurodegenerative and infectious diseases. For instance, its structural features make it a candidate for modulating protein-protein interactions or acting as a scaffold for designing multifunctional drugs. Collaborative efforts between academic and industrial researchers are expected to accelerate the exploration of these applications.

In conclusion, 1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]- (CAS: 1486892-77-6) represents a promising chemical entity with diverse therapeutic potential. Ongoing research aims to refine its synthesis, expand its biological characterization, and overcome formulation challenges. As the understanding of its mechanisms and applications grows, this compound may pave the way for innovative treatments in oncology, inflammation, and beyond. Future studies should focus on in vivo efficacy and safety assessments to translate these findings into clinical benefits.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd